Cas no 1251322-88-9 ([(1H-imidazol-2-yl)methyl][2-(pyridin-2-yl)ethyl]amine)

• Product Name: [(1H-imidazol-2-yl)methyl][2-(pyridin-2-yl)ethyl]amine
• CAS No: 1251322-88-9
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5187564
• PubChem ID: 61557589
• Update Time: 2026-03-05

[(1H-imidazol-2-yl)methyl][2-(pyridin-2-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• (1H-Imidazol-2-ylmethyl)[2-(pyridin-2-yl)ethyl]amine
• N-(2-Imidazolylmethyl)pyridine-2-ethanamine
• [(1H-imidazol-2-yl)methyl][2-(pyridin-2-yl)ethyl]amine
• 2-Pyridineethanamine, N-(1H-imidazol-2-ylmethyl)-

• Inchi： 1S/C11H14N4/c1-2-5-13-10(3-1)4-6-12-9-11-14-7-8-15-11/h1-3,5,7-8,12H,4,6,9H2,(H,14,15)
• InChI Key： IPADXGGLFXZTNE-UHFFFAOYSA-N
• SMILES： N(CC1=NC=CN1)CCC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 174
• XLogP3: 0.4
• Topological Polar Surface Area: 53.6

Additional information on [(1H-imidazol-2-yl)methyl][2-(pyridin-2-yl)ethyl]amine

Comprehensive Overview of [(1H-imidazol-2-yl)methyl][2-(pyridin-2-yl)ethyl]amine (CAS No. 1251322-88-9): Properties, Applications, and Research Insights

The compound [(1H-imidazol-2-yl)methyl][2-(pyridin-2-yl)ethyl]amine (CAS No. 1251322-88-9) is a nitrogen-containing heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring both imidazole and pyridine moieties, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a ligand in catalysis and its role in modulating biological targets due to its chelation properties and hydrogen-bonding capabilities.

In recent years, the demand for imidazole derivatives and pyridine-based compounds has surged, driven by their applications in medicinal chemistry and agrochemical development. The compound 1251322-88-9 is often explored for its bioactivity, with studies focusing on its interactions with enzymes and receptors. Its molecular structure allows for selective binding, making it a candidate for designing small-molecule inhibitors or therapeutic agents. This aligns with current trends in precision medicine and targeted drug delivery, where specificity is paramount.

From a synthetic chemistry perspective, [(1H-imidazol-2-yl)methyl][2-(pyridin-2-yl)ethyl]amine is synthesized through multi-step organic reactions, often involving reductive amination or nucleophilic substitution. Its purity and stability are critical for reproducibility in research, prompting advancements in analytical techniques like HPLC and mass spectrometry for characterization. The compound's solubility in polar solvents and thermal stability further enhance its utility in industrial processes.

Environmental and safety considerations are also pivotal in handling CAS No. 1251322-88-9. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe storage and disposal. The growing emphasis on green chemistry has led to explorations of eco-friendly synthesis routes for such compounds, reducing waste and energy consumption—a topic frequently searched in sustainable chemistry forums.

In summary, [(1H-imidazol-2-yl)methyl][2-(pyridin-2-yl)ethyl]amine represents a promising scaffold in modern chemistry. Its dual functionality bridges gaps between organic synthesis and applied sciences, addressing contemporary challenges in drug design and material innovation. As research progresses, this compound may unlock new avenues in bioconjugation and smart materials, reflecting the interdisciplinary nature of 21st-century scientific inquiry.